Cas no 126920-73-8 (Benzothiazole, 2,4-dichloro-7-methyl- (9CI))

Benzothiazole, 2,4-dichloro-7-methyl- (9CI) structure
126920-73-8 structure
Product Name:Benzothiazole, 2,4-dichloro-7-methyl- (9CI)
CAS No:126920-73-8
MF:C8H5Cl2NS
MW:218.102998495102
CID:897386
PubChem ID:21570101
Update Time:2025-04-19

Benzothiazole, 2,4-dichloro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2,4-dichloro-7-methyl- (9CI)
    • 2,7-dichloro-4-methyl-benzothiazole
    • Inchi: 1S/C8H5Cl2NS/c1-4-2-3-5(9)6-7(4)12-8(10)11-6/h2-3H,1H3
    • InChI Key: LELHGIDYEICASF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C2C=1N=C(S2)Cl

Computed Properties

  • Exact Mass: 216.95215
  • Monoisotopic Mass: 216.9519757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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